Cas no 689263-26-1 (N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide)

N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide is a synthetic organic compound featuring a hybrid structure incorporating indole and naphthalene moieties linked via an acetamide bridge. This molecular architecture suggests potential utility in pharmaceutical and biochemical research, particularly as a scaffold for investigating receptor-binding interactions or enzyme modulation. The indole group may confer affinity for serotonin-related targets, while the naphthyloxy component could enhance lipophilicity and membrane permeability. The compound's well-defined structure allows for precise structure-activity relationship studies. Its synthetic accessibility and modular design facilitate derivatization for specialized applications. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity (>95%) and batch consistency.
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide structure
689263-26-1 structure
Product Name:N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
CAS No:689263-26-1
MF:C22H20N2O2
MW:344.406405448914
CID:5847182
PubChem ID:4626319
Update Time:2025-06-08

N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[2-(1H-indol-1-yl)ethyl]-2-(2-naphthalenyloxy)-
    • 689263-26-1
    • AKOS024587614
    • N-(2-indol-1-ylethyl)-2-naphthalen-2-yloxyacetamide
    • CHEMBL1365746
    • HMS2243J20
    • N-(2-(1H-indol-1-yl)ethyl)-2-(naphthalen-2-yloxy)acetamide
    • SR-01000007723
    • F0613-0009
    • MLS000529871
    • SR-01000007723-1
    • N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
    • SMR000126887
    • Inchi: 1S/C22H20N2O2/c25-22(16-26-20-10-9-17-5-1-2-7-19(17)15-20)23-12-14-24-13-11-18-6-3-4-8-21(18)24/h1-11,13,15H,12,14,16H2,(H,23,25)
    • InChI Key: WYFXOCHEEBIXEH-UHFFFAOYSA-N
    • SMILES: C(NCCN1C2=C(C=CC=C2)C=C1)(=O)COC1=CC=C2C(=C1)C=CC=C2

Computed Properties

  • Exact Mass: 344.152477885g/mol
  • Monoisotopic Mass: 344.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 43.3Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 634.8±40.0 °C(Predicted)
  • pka: 14.40±0.46(Predicted)

N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0613-0009-2μmol
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0613-0009-5μmol
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0613-0009-10μmol
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0613-0009-20μmol
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0613-0009-1mg
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0613-0009-2mg
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0613-0009-3mg
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0613-0009-4mg
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0613-0009-5mg
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0613-0009-10mg
N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
689263-26-1 90%+
10mg
$79.0 2023-05-17

Additional information on N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide

N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide (CAS No. 689263-26-1): An Overview of Its Structure, Properties, and Applications

N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide (CAS No. 689263-26-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of indole and naphthalene, two important scaffolds in the design of bioactive molecules. The unique combination of these structural elements endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide is characterized by a central indole moiety attached to an ethylamine group, which is further linked to a naphthoxy acetamide moiety. The indole ring is a common feature in many natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The naphthoxy acetamide group adds additional complexity and potential for interaction with biological targets.

Recent studies have highlighted the potential of N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activity of certain kinases that are implicated in the progression of Alzheimer's disease and Parkinson's disease. This makes it a promising lead compound for the development of novel neuroprotective agents.

In addition to its neuroprotective properties, N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide has also demonstrated significant anti-inflammatory effects. In vitro and in vivo studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property suggests its potential use in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical data indicate that it has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for its development as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide in various indications. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are ongoing to further assess its therapeutic potential in specific patient populations.

Beyond its direct therapeutic applications, N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide serves as an important tool for understanding the biological mechanisms underlying various diseases. Its ability to modulate multiple signaling pathways makes it a valuable probe for investigating the complex interplay between different cellular processes. This knowledge can inform the development of more targeted and effective therapies in the future.

In conclusion, N-[2-(1H-indol-1-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide (CAS No. 689263-26-1) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structure and diverse biological activities make it an exciting candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd